Cas no 1604281-34-6 ((3R)-3-Amino-3-cyclopropylpropanamide)
(3R)-3-Amino-3-cyclopropylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-amino-3-cyclopropylpropanamide
- EN300-1284766
- AKOS026733734
- 1604281-34-6
- Cyclopropanepropanamide, β-amino-, (βR)-
- (3R)-3-Amino-3-cyclopropylpropanamide
-
- Inchi: 1S/C6H12N2O/c7-5(3-6(8)9)4-1-2-4/h4-5H,1-3,7H2,(H2,8,9)/t5-/m1/s1
- InChI Key: IICYYEZVHXZOGL-RXMQYKEDSA-N
- SMILES: O=C(C[C@H](C1CC1)N)N
Computed Properties
- Exact Mass: 128.094963011g/mol
- Monoisotopic Mass: 128.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- Density: 1.167±0.06 g/cm3(Predicted)
- Boiling Point: 316.9±25.0 °C(Predicted)
- pka: 16.33±0.40(Predicted)
(3R)-3-Amino-3-cyclopropylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284766-1.0g |
(3R)-3-amino-3-cyclopropylpropanamide |
1604281-34-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1284766-50mg |
(3R)-3-amino-3-cyclopropylpropanamide |
1604281-34-6 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1284766-100mg |
(3R)-3-amino-3-cyclopropylpropanamide |
1604281-34-6 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1284766-250mg |
(3R)-3-amino-3-cyclopropylpropanamide |
1604281-34-6 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1284766-500mg |
(3R)-3-amino-3-cyclopropylpropanamide |
1604281-34-6 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1284766-1000mg |
(3R)-3-amino-3-cyclopropylpropanamide |
1604281-34-6 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1284766-2500mg |
(3R)-3-amino-3-cyclopropylpropanamide |
1604281-34-6 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1284766-5000mg |
(3R)-3-amino-3-cyclopropylpropanamide |
1604281-34-6 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1284766-10000mg |
(3R)-3-amino-3-cyclopropylpropanamide |
1604281-34-6 | 10000mg |
$3315.0 | 2023-10-01 |
(3R)-3-Amino-3-cyclopropylpropanamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on (3R)-3-Amino-3-cyclopropylpropanamide
Professional Introduction to (3R)-3-Amino-3-cyclopropylpropanamide (CAS No. 1604281-34-6)
(3R)-3-Amino-3-cyclopropylpropanamide, with the CAS number 1604281-34-6, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a cyclopropyl group and an amide functional group makes it a versatile scaffold for designing novel bioactive molecules.
The< strong>structure of (3R)-3-Amino-3-cyclopropylpropanamideimparts specific stereochemical and electronic properties that are critical for its interaction with biological targets. The chiral center at the third carbon atom, specifically in the (R) configuration, plays a pivotal role in determining the compound's pharmacological profile. This stereochemical specificity is a key consideration in medicinal chemistry, as it can significantly influence the efficacy and selectivity of a drug candidate.
In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The< strong>cyclopropyl moietyin (3R)-3-Amino-3-cyclopropylpropanamide is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability in several drug candidates. This feature makes it an attractive building block for the synthesis of novel therapeutic agents.
One of the most compelling aspects of (3R)-3-Amino-3-cyclopropylpropanamide is its potential application in the treatment of neurological disorders. Studies have demonstrated that compounds containing a cyclopropyl group can interact with specific neurotransmitter receptors, leading to modulatory effects on neuronal activity. The< strong>amino groupat the terminal position further extends the possibilities for functionalization, allowing for the introduction of additional pharmacophores that can enhance target specificity.
The< strong>CAS number 1604281-34-6provides a unique identifier for this compound, facilitating its tracking and referencing in scientific literature and patent databases. This standardized nomenclature is essential for ensuring clarity and consistency in research communications, particularly in collaborative projects involving multiple institutions or industries.
Advances in computational chemistry have enabled more efficient screening and design of molecules like (3R)-3-Amino-3-cyclopropylpropanamide. Molecular modeling techniques can predict how this compound might interact with biological targets, providing valuable insights into its potential pharmacological activity. These computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further investigation.
In addition to its therapeutic potential, (3R)-3-Amino-3-cyclopropylpropanamide has shown promise as a tool compound in biochemical research. Its well-defined structure and stereochemistry make it an excellent substrate for studying enzyme mechanisms and receptor binding interactions. Such studies are crucial for understanding the fundamental processes underlying various biological pathways, which can ultimately inform the development of more effective treatments.
The synthesis of< strong>(3R)-3-Amino-3-cyclopropylpropanamiderepresents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and enantiomeric purity. Techniques such as asymmetric catalysis have been employed to achieve the desired stereochemical configuration at key stages of the synthesis. These advancements highlight the importance of innovative synthetic methodologies in producing complex molecules like this one.
Ongoing research continues to explore new derivatives of (3R)-3-Amino-3-cyclopropylpropanamide that may exhibit enhanced biological activity or improved pharmacokinetic properties. By modifying various functional groups within its structure, scientists can fine-tune its interactions with biological targets. This iterative approach to molecular design is central to modern drug discovery efforts aimed at developing next-generation therapeutics.
The< strong>CAS number 1604281-34-6is not only a identifier but also a testament to the compound's significance in ongoing scientific endeavors. As more research emerges on this molecule and its derivatives, it will likely continue to play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments. The intersection of chemistry, biology, and medicine exemplified by compounds like (3R)-3-Amino-3-cyclopropylpropanamide underscores the dynamic nature of interdisciplinary research in contemporary science.
1604281-34-6 ((3R)-3-Amino-3-cyclopropylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)